N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C18H14N4O3S/c23-17-6-5-13(15-2-1-9-25-15)21-22(17)8-7-19-18(24)12-3-4-14-16(10-12)26-11-20-14/h1-6,9-11H,7-8H2,(H,19,24)
• InChI Key: ATGHAFAEKHROIY-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C18H14N4O3S
• Molecular Weight: 366.4 g/mol

Description

N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C18H14N4O3S and its molecular weight is 366.4. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzo[d]thiazole-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzo[d]thiazole-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis Techniques

  Research on similar heterocyclic compounds involves synthesis techniques that produce complex molecules with potential biological activity. For instance, Aleksandrov and El’chaninov (2017) described the synthesis of 2-(furan-2-yl)benzo[e][1,3]benzothiazole through a process that includes coupling naphthalen-1-amine with furan-2-carbonyl chloride and subsequent reactions to obtain the desired thiazole derivatives. These methodologies highlight the chemical reactivity and synthesis paths relevant to compounds like the one (Aleksandrov & El’chaninov, 2017).

• Chemical Transformations

  The synthesis and reactivity of related compounds, such as those involving furan-2-carboxamide and benzo[d]thiazole derivatives, involve electrophilic substitution reactions and nucleophilic substitution, which are crucial for generating a variety of heterocyclic compounds with potential applications in material science and pharmacology (El’chaninov et al., 2017).

Potential Biological Applications

• Antimicrobial Activity

  Patel, Shah, and Patel (2015) synthesized novel heterocyclic compounds showing antimicrobial activity against various bacterial and fungal strains. This research indicates the potential of similar benzo[d]thiazole derivatives in contributing to the development of new antimicrobial agents (Patel, Shah, & Patel, 2015).

• Anticancer and EGFR Inhibition

  A study by Zhang et al. (2017) on benzo[d]thiazole-2-carboxamide derivatives evaluated their cytotoxicity against cancer cell lines, identifying compounds with potential as epidermal growth factor receptor (EGFR) inhibitors. This suggests that structurally related compounds might also exhibit significant biological activities, underscoring the importance of this chemical class in developing new therapeutic agents (Zhang et al., 2017).